Cas no 61405-70-7 (Carbamic acid, butyl-, 2-(1,3-dioxolan-2-yl)phenyl ester)

• Product name: Carbamic acid, butyl-, 2-(1,3-dioxolan-2-yl)phenyl ester
• CAS No: 61405-70-7
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 480608
• PubChem ID: 14595412

Carbamic acid, butyl-, 2-(1,3-dioxolan-2-yl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, butyl-, 2-(1,3-dioxolan-2-yl)phenyl ester
• [2-(1,3-dioxolan-2-yl)phenyl] N-butylcarbamate
• 2-(1,3-Dioxolan-2-yl)phenyl butylcarbamate
• DTXSID30562020
• 61405-70-7

• Inchi： InChI=1S/C14H19NO4/c1-2-3-8-15-14(16)19-12-7-5-4-6-11(12)13-17-9-10-18-13/h4-7,13H,2-3,8-10H2,1H3,(H,15,16)
• InChI Key： CZIIXAVRDSJOFN-UHFFFAOYSA-N
• SMILES： CCCCNC(=O)OC1=CC=CC=C1C2OCCO2

Computed Properties

• Exact Mass: 265.13147
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.79